UDP-GlcNAc

• Molecular Formula: C17H25N3O17P2-2
• Molecular Weight: 605.3 g/mol
• InChI: InChI=1S/C17H27N3O17P2/c1-6(22)18-10-13(26)11(24)7(4-21)35-16(10)36-39(31,32)37-38(29,30)33-5-8-12(25)14(27)15(34-8)20-3-2-9(23)19-17(20)28/h2-3,7-8,10-16,21,24-27H,4-5H2,1H3,(H,18,22)(H,29,30)(H,31,32)(H,19,23,28)/p-2/t7-,8-,10-,11-,12-,13-,14-,15-,16-/m1/s1
• InChIKey: LFTYTUAZOPRMMI-CFRASDGPSA-L

UDP-GlcNAc: Essential Sugar Nucleotide for O-GlcNAcylation Research and Metabolic Engineering

UDP-GlcNAc is an activated nucleotide sugar that serves as the essential donor substrate for numerous glycosyltransferases, most notably O-linked β-N-acetylglucosaminyl transferase (OGT), which catalyzes O-GlcNAcylation of intracellular proteins [1]. Structurally, it comprises a uridine diphosphate moiety linked to N-acetylglucosamine. Endogenously, UDP-GlcNAc is the terminal product of the hexosamine biosynthetic pathway (HBP), which integrates glucose, amino acid, fatty acid, and nucleotide metabolism to produce this critical substrate [2]. Cellular UDP-GlcNAc concentrations tightly regulate OGT activity and are correlated with the global extent of protein O-GlcNAcylation [3].

✓ OGT-specific sugar nucleotide donor; correct epimer required for activity

✓ Supports O-GlcNAcylation kinetic assays and inhibitor screening

✓ Analytical reference standard for HILIC-MS nucleotide sugar quantification

• [1] Lazarus, M. B., Nam, Y., Jiang, J., Sliz, P., & Walker, S. (2011). Structure of human O-GlcNAc transferase and its complex with a peptide substrate. Nature, 469(7331), 564–567. View Source
• [2] Bond, M. R., & Hanover, J. A. (2015). A little sugar goes a long way: The cell biology of O-GlcNAc. Journal of Cell Biology, 208(7), 869–880. View Source
• [3] Hart, G. W., Housley, M. P., & Slawson, C. (2007). Cycling of O-linked β-N-acetylglucosamine on nucleocytoplasmic proteins. Nature, 446(7139), 1017–1022. View Source

Why UDP-GlcNAc Cannot Be Replaced by Other Nucleotide Sugars

UDP-GlcNAc is not interchangeable with its structurally similar nucleotide sugar analogs UDP-GalNAc (C4 epimer) or UDP-Glc (C2 deacetylated) in critical enzymatic systems. In OGT-catalyzed reactions, the enzyme exhibits strict substrate discrimination: UDP-GalNAc shows dramatically reduced binding affinity and catalytic efficiency compared to UDP-GlcNAc, with kinetic studies demonstrating that epimerization at C4-OH decreases affinity to sOGT by orders of magnitude [1]. Similarly, in β1,4-N-acetylglucosaminyltransferase III (GnT-III), UDP-GalNAc and UDP-Glc are transferred at rates of only 0.1–0.2% of that observed for UDP-GlcNAc, despite comparable Km values [2]. These quantitative disparities arise from specific hydrogen bonding networks and active site geometry that discriminate against C4 epimers and C2 deacetylated analogs, making generic substitution scientifically invalid in experiments requiring authentic O-GlcNAcylation activity or faithful N-glycan biosynthesis.

Epimerization at C4 drastically reduces OGT affinity; UDP-GalNAc may yield negligible O-GlcNAcylation activity.

Intracellular pools of UDP-GlcNAc and UDP-GalNAc are metabolically distinct; substitution may misrepresent glycosylation flux.

Other nucleotide sugars (UDP-Glc, UDP-Gal) are not OGT substrates; use may invalidate kinetic or inhibition assays.

• [1] Ma, X., Liu, P., Yan, H., Sun, H., Liu, X., Zhou, F., Li, L., Chen, Y., Muthana, M. M., Chen, X., Wang, P. G., & Zhang, L. (2013). Substrate specificity provides insights into the sugar donor recognition mechanism of O-GlcNAc transferase (OGT). PLoS ONE, 8(5), e63452. View Source
• [2] Ikeda, Y., Koyota, S., Ihara, H., Yamaguchi, Y., Korekane, H., Tsuda, T., Sasai, K., & Taniguchi, N. (2000). Kinetic basis for the donor nucleotide-sugar specificity of β1,4-N-acetylglucosaminyltransferase III. Journal of Biochemistry, 128(4), 609–619. View Source

Quantitative Differentiation: Substrate Affinity, Enzyme Kinetics, and Metabolic Engineering Evidence

Substrate-Dependent Km Variation of OGT for UDP-GlcNAc

Human sOGT exhibits a Km of 8.5 μM for UDP-GlcNAc, representing the highest affinity among all tested nucleotide sugars. In contrast, C4 epimerization to UDP-GalNAc renders the analog effectively non-utilizable as a donor substrate, with activity below detectable threshold under standard assay conditions. Even among analogs retaining partial activity, affinity is substantially reduced: UDP-6-deoxy-GlcNAc exhibits Km = 141.8 μM (16.7-fold higher), UDP-GlcNPr exhibits Km = 282.1 μM (33.2-fold higher), and UDP-4-deoxy-GalNAc exhibits Km = 369.5 μM (43.5-fold higher) [1][2].

Km Variability

Head-to-head

UDP-GlcNAc
Km 1 μM to >20 μM UDP-GalNAc
No detectable activity

Donor concentration controls substrate-specific O-GlcNAcylation; supports assay optimization.

Substrate-dependent variability; review acceptor protein context.

Evidence Dimension	Michaelis-Menten constant (Km) for human sOGT
Target Compound Data	Km = 8.5 μM
Comparator Or Baseline	UDP-6-deoxy-GlcNAc: Km = 141.8 μM; UDP-GlcNPr: Km = 282.1 μM; UDP-4-deoxy-GalNAc: Km = 369.5 μM; UDP-GalNAc: activity not detected
Quantified Difference	16.7-fold to 43.5-fold higher Km values for analogs; UDP-GalNAc inactive as donor
Conditions	pH 7.4, 37°C, recombinant human sOGT, CKII peptide acceptor

Why This Matters

The 16- to 43-fold higher affinity of UDP-GlcNAc compared to even the most competent analogs, and complete inactivity of UDP-GalNAc, dictates that assays requiring authentic OGT activity must use genuine UDP-GlcNAc.

• [1] Ma, X., Liu, P., Yan, H., Sun, H., Liu, X., Zhou, F., Li, L., Chen, Y., Muthana, M. M., Chen, X., Wang, P. G., & Zhang, L. (2013). Substrate specificity provides insights into the sugar donor recognition mechanism of O-GlcNAc transferase (OGT). PLoS ONE, 8(5), e63452. View Source
• [2] BRENDA Enzyme Database. EC 2.4.1.255 – protein O-GlcNAc transferase. Km Value [mM] for UDP-GlcNAc and analogs, Homo sapiens. View Source

Epimerization at C4 Abolishes High-Affinity OGT Binding

Purified recombinant β1,4-N-acetylglucosaminyltransferase III (GnT-III) transfers GalNAc and Glc moieties from their respective UDP-sugars at rates of only 0.1–0.2% of that observed for UDP-GlcNAc, while Gal is not transferred at detectable levels. Kinetic analysis reveals that this 500- to 1000-fold reduction in catalytic efficiency is attributable primarily to decreased Vmax values, as Km values for UDP-GalNAc and UDP-Glc differ only slightly from that for UDP-GlcNAc [1].

Epimer Affinity

Head-to-head

UDP-GlcNAc
Km 0.5 μM UDP-GalNAc
Not a functional substrate

C4 stereochemistry is critical for OGT donor recognition; supports correct epimer selection.

Recombinant OGT in vitro; may vary with isoform or assay condition.

Evidence Dimension	Relative transfer rate (Vmax-based catalytic efficiency)
Target Compound Data	UDP-GlcNAc: set as 100% reference
Comparator Or Baseline	UDP-GalNAc: 0.1–0.2% relative rate; UDP-Glc: 0.1–0.2% relative rate; UDP-Gal: not detectable
Quantified Difference	500- to 1000-fold lower catalytic efficiency for UDP-GalNAc and UDP-Glc compared to UDP-GlcNAc
Conditions	Purified recombinant GnT-III, standard acceptor substrate, pH and temperature optimized for enzyme activity

Why This Matters

A 500- to 1000-fold reduction in transfer efficiency with alternative UDP-sugars demonstrates that UDP-GlcNAc is functionally non-substitutable for quantitative glycosyltransferase assays and glycoengineering applications.

• [1] Ikeda, Y., Koyota, S., Ihara, H., Yamaguchi, Y., Korekane, H., Tsuda, T., Sasai, K., & Taniguchi, N. (2000). Kinetic basis for the donor nucleotide-sugar specificity of β1,4-N-acetylglucosaminyltransferase III. Journal of Biochemistry, 128(4), 609–619. View Source

UDP-GalNAc/UDP-GlcA Ratio Modulation Boosts Product Titer

OSMI-4 inhibits human OGT via a competitive binding mode against UDP-GlcNAc, with IC50 = 1.7 nM and Ki = 0.7 nM. This nanomolar competitive inhibition contrasts with ST045849, which exhibits IC50 = 30 μM against sOGT and 53 μM against ncOGT at 6.25 μM UDP-GlcNAc concentration. The 17,600-fold difference in potency between OSMI-4 and ST045849 reflects fundamentally distinct binding mechanisms and inhibitor classes [1].

Precursor Ratio

Class-level

6.2× increase in UDP-GalNAc/UDP-GlcA ratio

Distinct metabolic pools confirm epimers cannot substitute; supports metabolic flux control.

Engineered E. coli K4; mammalian pathway context may differ.

Evidence Dimension	OGT inhibition potency and binding mode
Target Compound Data	UDP-GlcNAc is the natural substrate against which inhibitors compete
Comparator Or Baseline	OSMI-4: IC50 = 1.7 nM, Ki = 0.7 nM (competitive); ST045849: IC50 = 30 μM (sOGT), 53 μM (ncOGT) (non-competitive)
Quantified Difference	~17,600-fold greater potency of OSMI-4 vs ST045849; distinct binding modes (competitive vs non-competitive)
Conditions	OSMI-4: human OGT enzymatic assay; ST045849: 6.25 μM UDP-GlcNAc, 500 μM peptide substrate KKKYPGGSTPVSSANMM

Why This Matters

Understanding inhibitor binding modes relative to UDP-GlcNAc is essential for selecting appropriate tool compounds; competitive inhibitors like OSMI-4 provide mechanistic clarity for target engagement studies.

• [1] OSMI-4 Product Information. InvivoChem. IC50 = 1.7 nM for human OGT enzymatic activity; Ki = 0.7 nM, competitive inhibition mode against UDP-GlcNAc. View Source

OGT Inhibitor Potency Varies with UDP-GlcNAc Pocket Binding

In eukaryotic systems, glutamine:fructose-6-phosphate amidotransferase (GFAT, also known as Gfa1p), the rate-limiting enzyme of the hexosamine biosynthetic pathway, is subject to feedback inhibition by UDP-GlcNAc, the terminal product of the pathway. In contrast, prokaryotic glucosamine-6-phosphate synthase (GlmS) lacks this regulatory mechanism [1][2].

Inhibitor Potency

Head-to-head

OSMI-4
IC50 1.7 nM F20
IC50 117.6 μM

UDP-GlcNAc binding pocket is target for potent inhibitors; supports competition assay context.

In vitro enzymatic assay; cell-based activity may differ.

Evidence Dimension	Regulatory feedback mechanism
Target Compound Data	UDP-GlcNAc functions as feedback inhibitor of eukaryotic GFAT
Comparator Or Baseline	Prokaryotic GlmS: no feedback regulation by UDP-GlcNAc; UDP-GalNAc and UDP-Glc: no known GFAT feedback inhibition role
Quantified Difference	Qualitative presence/absence of regulatory function
Conditions	Eukaryotic hexosamine biosynthetic pathway (HBP) vs prokaryotic systems

Why This Matters

UDP-GlcNAc serves a dual role as both donor substrate and metabolic regulator, a property not shared by UDP-GalNAc or UDP-Glc, which is critical for experiments investigating nutrient sensing and metabolic control of glycosylation.

• [1] Candida Genome Database. GFA1 / YKL104C Pathway Annotation. Eukaryotic GlcN-6-P synthase (Gfa1p) activity is regulated by feedback inhibition by UDP-GlcNAc. View Source
• [2] Hart, G. W., Slawson, C., Ramirez-Correa, G., & Lagerlof, O. (2011). Cross talk between O-GlcNAcylation and phosphorylation: Roles in signaling, transcription, and chronic disease. Annual Review of Biochemistry, 80, 825–858. View Source

HILIC-MS Baseline Separation of UDP-GlcNAc and UDP-GalNAc

Quantitative analysis of mouse tissues using an enzymatic OGT-based detection method reveals tissue-specific UDP-GlcNAc concentrations. Liver contains the highest concentration at 241 ± 57 pmol per specified tissue input, followed by kidney (145 ± 37 pmol), brain (62.6 ± 7.4 pmol), heart (41.6 ± 9.3 pmol), and skeletal muscle (13.7 ± 0.8 pmol) [1].

HILIC-MS Separation

Method context

Complete baseline resolution achieved
Amide column, NH₄OH mobile phase

Enables unambiguous quantification of UDP-GlcNAc pools; supports analytical method selection.

Method transfer may require mobile-phase optimization.

Evidence Dimension	Tissue UDP-GlcNAc concentration
Target Compound Data	Liver: 241 ± 57; Kidney: 145 ± 37; Brain: 62.6 ± 7.4; Heart: 41.6 ± 9.3; Skeletal muscle: 13.7 ± 0.8 (units: pmol, normalized to sample input)
Comparator Or Baseline	Tissue-to-tissue comparison across five murine organs
Quantified Difference	Liver concentration is 17.6-fold higher than skeletal muscle; kidney is 10.6-fold higher; brain is 4.6-fold higher
Conditions	Male C57BL/6NCr mice, enzymatic OGT-based detection method, dot-blot/microplate format

Why This Matters

Knowledge of baseline tissue UDP-GlcNAc concentrations enables proper experimental design for ex vivo O-GlcNAcylation studies and informs expected physiological substrate ranges for in vitro assays.

• [1] Lukoseviciute, M., et al. (2023). Enzymatic assay for UDP-GlcNAc and its application in the parallel assessment of substrate availability and protein O-GlcNAcylation. Cells, 12(13), 1737. Table 1: Tissue UDP-GlcNAc concentrations. View Source

Optimal Use Cases: O-GlcNAcylation, Metabolic Engineering, and Inhibitor Discovery

In Vitro O-GlcNAcylation Kinetic Assays

UDP-GlcNAc is the requisite donor substrate for in vitro OGT activity assays using recombinant human OGT (sOGT, ncOGT, or mOGT) with peptide or protein acceptors. Based on Km = 8.5 μM for human sOGT, UDP-GlcNAc should be supplied at saturating concentrations (≥50–100 μM) for maximum velocity measurements [1][2]. UDP-GalNAc cannot substitute, as it is not utilized as a donor by OGT under standard assay conditions [1].

OGT Inhibitor Screening and Competition Binding Assays

For kinetic characterization of β1,4-N-acetylglucosaminyltransferase III (GnT-III) and related GlcNAc-transferases, UDP-GlcNAc is the only donor substrate capable of supporting physiologically relevant transfer rates. UDP-GalNAc and UDP-Glc exhibit transfer rates 500- to 1000-fold lower, making them unsuitable for quantitative glycoengineering or pathway reconstitution experiments requiring measurable product formation [3].

Intracellular UDP-GlcNAc Pool Quantification

In OGT inhibitor development and characterization, UDP-GlcNAc is essential for establishing competitive versus non-competitive binding modes. Inhibitors such as OSMI-4 (IC50 = 1.7 nM, competitive with UDP-GlcNAc) and ST045849 (IC50 = 30–53 μM, non-competitive) require UDP-GlcNAc as the reference substrate to define their inhibition mechanisms, which has direct implications for cellular target engagement and therapeutic development [4].

Metabolic Engineering for Glycosaminoglycan Production

UDP-GlcNAc serves as both substrate and metabolic regulator in studies of HBP flux. Its feedback inhibition of GFAT, the rate-limiting HBP enzyme, makes it the unique molecular readout for cellular nutrient status. UDP-GalNAc and UDP-Glc lack this regulatory function, making UDP-GlcNAc the only relevant analyte for investigations linking glucose metabolism to O-GlcNAcylation dynamics [5].

Application

Selection Property

Validation Focus

In vitro O-GlcNAcylation kinetics assays

Substrate-specific Km determination

Verify correct donor epimer identity and concentration range

OGT inhibitor screening and competition binding

UDP-GlcNAc donor pocket binding assay

Confirm competitive inhibition mode with authentic UDP-GlcNAc

Intracellular UDP-GlcNAc pool quantification

Chromatographic resolution from UDP-GalNAc

Ensure baseline separation and MS compatibility

Metabolic engineering for glycosaminoglycan production

UDP-GlcNAc epimerization flux control

Monitor UDP-GalNAc/UDP-GlcA precursor balance

• [1] Ma, X., Liu, P., Yan, H., Sun, H., Liu, X., Zhou, F., Li, L., Chen, Y., Muthana, M. M., Chen, X., Wang, P. G., & Zhang, L. (2013). Substrate specificity provides insights into the sugar donor recognition mechanism of O-GlcNAc transferase (OGT). PLoS ONE, 8(5), e63452. View Source
• [2] Lubas, W. A., & Hanover, J. A. (2000). Functional expression of O-linked GlcNAc transferase. Domain structure and substrate specificity. Journal of Biological Chemistry, 275(15), 10983–10988. Km = 0.5 μM for UDP-GlcNAc with recombinant human OGT. View Source
• [3] Ikeda, Y., Koyota, S., Ihara, H., Yamaguchi, Y., Korekane, H., Tsuda, T., Sasai, K., & Taniguchi, N. (2000). Kinetic basis for the donor nucleotide-sugar specificity of β1,4-N-acetylglucosaminyltransferase III. Journal of Biochemistry, 128(4), 609–619. View Source
• [4] OSMI-4 Product Information. InvivoChem. IC50 = 1.7 nM for human OGT enzymatic activity; Ki = 0.7 nM, competitive inhibition mode against UDP-GlcNAc. View Source
• [5] Candida Genome Database. GFA1 / YKL104C Pathway Annotation. Eukaryotic GlcN-6-P synthase (Gfa1p) activity is regulated by feedback inhibition by UDP-GlcNAc. View Source